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Cat. No.: B15124926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Hydroxydecanoic acid (CAS Number: 16899-10-8) is a medium-chain hydroxy fatty acid.[1]

Its structure, featuring a ten-carbon backbone with a hydroxyl group at the sixth position and a

terminal carboxylic acid, imparts unique chemical properties that make it a molecule of interest

in various scientific and industrial fields. This guide provides a comprehensive overview of the

known physicochemical characteristics of 6-hydroxydecanoic acid, with a focus on quantitative

data, and highlights areas where experimental data is currently lacking.

Physicochemical Properties
The available data on the physicochemical properties of 6-hydroxydecanoic acid is a mix of

qualitative descriptions, predicted values, and data for analogous compounds due to a scarcity

of direct experimental measurements for this specific isomer.

Table 1: Summary of Physicochemical Data for 6-Hydroxydecanoic Acid
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Property Value/Description Data Type

Molecular Formula C₁₀H₂₀O₃

Molecular Weight 188.27 g/mol [2] Calculated

CAS Number 16899-10-8[2]

Appearance
Colorless to pale yellow

liquid[2]
Qualitative

Melting Point

Not experimentally determined.

Described as a liquid at room

temperature.

Qualitative

Boiling Point Not experimentally determined.

pKa (acid dissociation

constant)
~4.71 Predicted

Solubility
Limited solubility in water;

soluble in organic solvents.[2]
Qualitative

logP (octanol-water partition

coefficient)
~2.2 - 2.37 Predicted

Note: The pKa and logP values are predicted and should be used with the understanding that

they are not experimentally verified. The lack of experimental data for melting and boiling points

is a significant gap in the current body of knowledge for this compound.

Spectroscopic Data
A thorough search of available literature and spectral databases did not yield any

experimentally obtained spectra (NMR, IR, or Mass Spectrometry) specifically for 6-

hydroxydecanoic acid. While general principles of spectroscopy for carboxylic acids and

secondary alcohols can be applied to predict spectral features, no definitive experimental data

can be presented here.

Experimental Protocols
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Due to the absence of published experimental studies detailing the characterization of 6-

hydroxydecanoic acid, specific, validated protocols for the determination of its physicochemical

properties cannot be provided. However, standard methodologies for characterizing similar

compounds would include:

Melting and Boiling Point Determination: Standard techniques such as differential scanning

calorimetry (DSC) for melting point and distillation under reduced pressure for boiling point

would be appropriate.

pKa Determination: Potentiometric titration is a common and accurate method for

determining the pKa of carboxylic acids.

Solubility Studies: Shake-flask method followed by quantification using techniques like HPLC

or GC-MS would be suitable for determining solubility in various solvents.

Spectroscopic Analysis:

NMR Spectroscopy (¹H and ¹³C): Samples would be dissolved in a suitable deuterated

solvent (e.g., CDCl₃, DMSO-d₆) and analyzed using a high-field NMR spectrometer.

Infrared (IR) Spectroscopy: Analysis could be performed on a neat sample using an ATR-

FTIR spectrometer.

Mass Spectrometry (MS): Techniques such as electrospray ionization (ESI) or electron

ionization (EI) coupled with a mass analyzer would be used to determine the mass-to-

charge ratio and fragmentation pattern.

Synthesis Workflow
While a specific, detailed experimental protocol for the synthesis of 6-hydroxydecanoic acid is

not readily available in the searched literature, a general synthetic approach can be

conceptualized. One plausible route could involve the oxidation of a suitable precursor. The

following diagram illustrates a logical workflow for such a synthesis and subsequent

characterization.
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General Workflow for Synthesis and Characterization of 6-Hydroxydecanoic Acid

Synthesis

Characterization

Starting Material
(e.g., Dec-6-enoic acid or a protected 6-hydroxydecanal)

Chemical Transformation
(e.g., Hydroboration-oxidation or oxidation)

Reaction Work-up
(Quenching, Extraction)

Purification
(e.g., Column Chromatography)

NMR Spectroscopy
(1H, 13C) IR Spectroscopy Mass Spectrometry

Purity Analysis
(e.g., HPLC, GC)

Physicochemical Tests
(Melting Point, Boiling Point, pKa, Solubility)
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Caption: A generalized workflow for the synthesis and subsequent physicochemical

characterization of 6-hydroxydecanoic acid.

Conclusion
6-Hydroxydecanoic acid is a molecule with potential applications, yet its fundamental

physicochemical properties have not been extensively studied and reported in publicly

accessible literature. This guide summarizes the currently available information, which is

largely based on predictions and qualitative descriptions. There is a clear need for experimental

determination of its melting point, boiling point, pKa, solubility, and comprehensive

spectroscopic analysis to build a complete and accurate profile of this compound. Such data

would be invaluable for researchers and developers working with this and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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